4-nitro-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzamide

• Molecular Formula: C17H13N3O3S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 4-nitro-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzamide
• InChI: InChI=1S/C17H13N3O3S/c21-16(12-6-8-15(9-7-12)20(22)23)18-10-14-11-24-17(19-14)13-4-2-1-3-5-13/h1-9,11H,10H2,(H,18,21)
• InChI Key: RGRCOFIVXAAKEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)CNC(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Description

4-nitro-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzamide is a compound that belongs to the class of thiazole derivatives. Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their ring structure. These compounds are known for their diverse biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-nitro-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzamide typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized by reacting α-haloketones with thiourea in the presence of a base such as sodium hydroxide.

Coupling Reaction: The final step involves coupling the thiazole derivative with the nitrobenzamide using a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reactions are optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent production .

Chemical Reactions Analysis

Types of Reactions

4-nitro-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzamide undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The thiazole ring can undergo nucleophilic substitution reactions, where the sulfur or nitrogen atoms act as nucleophiles.

Coupling Reactions: The compound can participate in coupling reactions with other aromatic compounds to form more complex structures.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Substitution: Nucleophiles such as amines or thiols.

Coupling Reactions: DCC, DMAP.

Major Products Formed

Reduction: 4-amino-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzamide.

Substitution: Various substituted thiazole derivatives.

Coupling: Complex aromatic compounds.

Scientific Research Applications

4-nitro-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential antibacterial and antifungal properties.

Medicine: Investigated for its anticancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-nitro-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzamide involves its interaction with various molecular targets:

Enzyme Inhibition: The compound can inhibit specific enzymes involved in bacterial cell wall synthesis, leading to antibacterial effects.

Receptor Binding: It can bind to specific receptors on cancer cells, inducing apoptosis (programmed cell death).

Pathway Modulation: The compound can modulate inflammatory pathways, reducing inflammation.

Comparison with Similar Compounds

Similar Compounds

• N-[(4-Phenyl-1,3-thiazol-2-yl)carbamothioyl]benzamide .
• 2-(4-Nitrophenyl)-1,3-thiazole .

Uniqueness

4-nitro-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzamide is unique due to its specific substitution pattern, which imparts distinct biological activities. Its nitro group enhances its antibacterial properties, while the thiazole ring contributes to its overall stability and reactivity .